4-Benzyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine

• IUPAC Name: 4-benzyl-2,3-dihydro-1H-pyrido[2,3-b]pyrazine
• InChI: InChI=1S/C14H15N3/c1-2-5-12(6-3-1)11-17-10-9-15-13-7-4-8-16-14(13)17/h1-8,15H,9-11H2
• InChI Key: OELIHSDDDNXLGH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=C(N1)C=CC=N2)CC3=CC=CC=C3
• Molecular Formula: C14H15N3
• Molecular Weight: 225.29 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Benzyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine” are not fully detailed in the sources I found.

Scientific Research Applications

Synthesis and Scaffold Development

4-Benzyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine and its derivatives are versatile scaffolds in organic synthesis, demonstrating varied reactivity that enables the development of complex, polyfunctional structures. The synthesis of these scaffolds often involves reactions with sodium phenylsulfinate, diamines, and polyfluorinated pyridines, leading to diverse [6,6]-ring fused systems and tetrahydropyrido pyrazine derivatives. These methods underscore the adaptability and functional utility of the tetrahydropyrido pyrazine scaffold in synthesizing polyfunctional heterocyclic derivatives (Baron et al., 2005, Sandford et al., 2005, Hargreaves et al., 2007).

Catalytic Properties and Reaction Specificity

The catalytic hydrogenation of pyrido[2,3-b]pyrazines has been studied, showing specificity in the reduction of different rings based on the reaction conditions and the solvent used. This specificity is crucial in obtaining particular dihydro and tetrahydro derivatives, indicating the potential of these compounds in fine-tuning chemical reactions (Cosmao et al., 1982).

Chirality and Medicinal Chemistry

The chiral nature and potential biological activity of tetrahydropyrido pyrazine derivatives are significant in medicinal chemistry. The synthesis of chiral derivatives and the study of their properties are crucial for developing medicinally active compounds. These studies emphasize the importance of substituents, configuration, and the precise synthesis methods in determining the biological activity of these compounds (Kurkin et al., 2009, Hu et al., 2018).

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit excellent anti-tumor activity against various cancer cell lines and possess superior c-met kinase inhibition ability .

Mode of Action

Compounds with similar structures have been found to inhibit c-met kinase at the nanomolar level .

Result of Action

Similar compounds have shown excellent anti-tumor activity against various cancer cell lines .